Butyl isothiocyanate
Overview
Description
Butyl isothiocyanate is an isothiocyanate having a butyl group attached to the nitrogen . It is a natural product found in Brassica carinata, Capparis spinosa, and Eutrema japonicum .
Synthesis Analysis
Isothiocyanates are typically prepared using amines and highly toxic reagents such as thiophosgene, its derivatives, or CS2 . A more sustainable method has been developed via the replacement reaction of phenyl isothiocyanate and the corresponding amines with dimethylbenzene as solvent .Molecular Structure Analysis
The molecular formula of Butyl isothiocyanate is C5H9NS . The structure can be represented as CCCCN=C=S .Chemical Reactions Analysis
Isothiocyanates can be converted to isothiocyanates using sulfur and catalytic amounts of amine bases, especially DBU (down to 2 mol%) . This new catalytic reaction was optimized in terms of sustainability, especially considering benign solvents such as Cyrene™ or γ-butyrolactone (GBL) under moderate heating (40 °C) .Physical And Chemical Properties Analysis
Butyl isothiocyanate has a molecular weight of 115.20 g/mol . Its physical and chemical properties include a density of 0.9±0.1 g/cm3, boiling point of 168.0±0.0 °C at 760 mmHg, vapour pressure of 2.2±0.3 mmHg at 25°C, and flash point of 66.1±0.0 °C .Scientific Research Applications
Synthesis of Poly (N-Propargylthiourea)
Butyl isothiocyanate is used in the synthesis and characterization of Poly (N-Propargylthiourea), which has potential applications in various fields due to its unique properties .
Synthesis of 2-Aminobenzothiazoles
It participates in the synthesis of 2-Aminobenzothiazoles via Copper (I)-Catalyzed Cross-Coupling with part-per-million catalyst loadings, which is significant in pharmaceutical research .
Antifungal and Anti-biofilm Activity
Butyl isothiocyanate exhibits significant antifungal effects against Candida albicans and affects the virulence traits of C. albicans, which could be crucial in developing new antifungal therapies .
Isothiocyanates Synthesis Methods
It is involved in various synthetic methods for isothiocyanates, which are categorized based on starting materials and functional groups, contributing to advancements in chemical synthesis .
Immobilization of Molecular Switches
In pharmaceutical research, Butyl isothiocyanate has been used as a capping reagent to immobilize functionalized derivatives of molecular switches on amino self-assembled monolayers .
USP Reference Standard
It serves as a USP reference standard for quality tests and assays as specified in the US Pharmacopeia, ensuring the quality and consistency of pharmaceutical products .
Mechanism of Action
Target of Action
Butyl isothiocyanate (ButylITC) is a glucosinolate derivative that primarily targets the cell membrane integrity and cell cycle progression of Candida albicans . It also targets the oxidative stress pathways in these cells .
Mode of Action
ButylITC interacts with its targets by inhibiting planktonic growth and slowing the hyphal transition of Candida albicans . It hampers biofilm development and inhibits biofilm formation . Additionally, it enhances the permeability of cell membranes and arrests cells at the S-phase . It also induces intracellular Reactive Oxygen Species (ROS) accumulation in C. albicans .
Biochemical Pathways
ButylITC affects several biochemical pathways. It inhibits ergosterol biosynthesis, a crucial component of fungal cell membranes . It also modulates cellular processes like cell cycle arrest and induces ROS production, leading to cell death in C. albicans . Studies have shown that isothiocyanates can modulate a large number of cancer-related targets or pathways including inhibition of CYP enzymes, induction of phase II enzymes via activation of NF-E2-related factor-2 (Nrf 2), modulation of cell cycle regulators, induction of apoptosis, inhibition of nuclear factor kappa B (NF-ĸB), inhibition of macrophage migration inhibitory factor (MIF), inhibition of microtubule polymerization, inhibition of metastasis, and other pathways involved in chemoprevention .
Pharmacokinetics
It is known that isothiocyanates, in general, are rapidly absorbed in blood, with the peak observed 3 hours after ingestion . They are found in the highest amounts in the intestinal mucosa, liver, kidneys, and bladder, followed by the lungs and spleen .
Result of Action
The result of ButylITC’s action is the inhibition of virulence factors and modulation of cellular processes like inhibition of ergosterol biosynthesis, cell cycle arrest, and induction of ROS production, which leads to cell death in C. albicans . It also blocks the growth of both drug-sensitive and drug-resistant bladder cancer cell lines .
Action Environment
The action of ButylITC can be influenced by environmental factors such as pH and the presence of certain cofactors . For example, some thiocyanates isomerize to isothiocyanates, and this reaction is especially rapid for allyl isothiocyanate
Safety and Hazards
properties
IUPAC Name |
1-isothiocyanatobutane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NS/c1-2-3-4-6-5-7/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIMQQADUEULBSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7060467 | |
Record name | 1-Isothiocyanatobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7060467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellowish liquid; Strong irritating green aroma | |
Record name | Butyl isothiocyanate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1552/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
168.00 °C. @ 760.00 mm Hg | |
Record name | 1-Isothiocyanatobutane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031328 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
Insoluble in water, Soluble (in ethanol) | |
Record name | Butyl isothiocyanate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1552/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.952-0.958 | |
Record name | Butyl isothiocyanate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1552/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
Butyl isothiocyanate | |
CAS RN |
592-82-5 | |
Record name | Butyl isothiocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=592-82-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Butyl isothiocyanate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000592825 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butyl isothiocyanate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=194808 | |
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Record name | Butane, 1-isothiocyanato- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Isothiocyanatobutane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7060467 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butyl isothiocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.884 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | BUTYL ISOTHIOCYANATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4Y31800S6C | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 1-Isothiocyanatobutane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031328 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Which plants are known to contain Butyl Isothiocyanate?
A1: Butyl Isothiocyanate has been identified in several plants belonging to the Brassicaceae family, including:
- Rocket Salad (Eruca sativa): [] This plant contains a precursor compound, 4-(mercapto)butyl isothiocyanate, which can oxidize to form Butyl Isothiocyanate.
- Tall Hedge Mustard (Sisymbrium loeselii): [] This invasive weed produces Butyl Isothiocyanate as a degradation product of sec-butyl glucosinolate.
- Other Crucifers: Various other cruciferous vegetables contain Butyl Isothiocyanate, though often in smaller quantities compared to other isothiocyanates. [, , , ]
Q2: How is Butyl Isothiocyanate formed in these plants?
A2: Butyl Isothiocyanate is not directly present in intact plant tissues. It is formed through the hydrolysis of glucosinolates, a group of sulfur-containing compounds. This process is catalyzed by the enzyme myrosinase, which is released upon tissue damage (like crushing or chewing). [, , , ]
Q3: Does Butyl Isothiocyanate possess any notable biological activities?
A3: While research on Butyl Isothiocyanate is ongoing, some studies suggest potential activities:
- Acaricidal Activity: Research indicates that Butyl Isothiocyanate exhibits acaricidal effects against dust mites (Dermatophagoides farinae and D. pteronyssinus). []
- Insecticidal Potential: Butyl Isothiocyanate, along with other compounds, was identified in Capparis spinosa fruit extract, which displayed insecticidal activity against Tribolium confusum and Sitophilus oryzae. []
- Antifungal Properties: A study explored the synergistic antifungal effect of eruca oil, rich in 4-(methylthio)butyl isothiocyanate (a related compound), and garlic oil against dermatophytes. []
Q4: Are there any potential applications of Butyl Isothiocyanate based on its biological activities?
A4: The identified biological activities of Butyl Isothiocyanate suggest potential applications in:
Q5: What is the molecular formula and molecular weight of Butyl Isothiocyanate?
A5:
Q6: What spectroscopic data is available for characterizing Butyl Isothiocyanate?
A6:
- Infrared (IR) Spectroscopy: Studies have investigated the characteristic N=C=S asymmetric stretching frequency of Butyl Isothiocyanate and its behavior in different solvents. []
- Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR data has been used to confirm the structure of Butyl Isothiocyanate. [, , ]
- Gas Chromatography-Mass Spectrometry (GC-MS): This technique is widely used to identify and quantify Butyl Isothiocyanate in plant extracts and other matrices. [, , , , , , , , , , , , , , ]
Q7: What is known about the stability of Butyl Isothiocyanate?
A7: Butyl Isothiocyanate's stability is influenced by various factors, including:
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